Cas no 1805928-82-8 (2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1805928-82-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4899634
• Update Time: 2025-06-14

2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)3-1-5(10)11-2-4(3)12/h1-2,12H,(H2,10,11)
• InChI Key： ZXNRPBXHGVWNPH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1)N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• XLogP3: 1
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1805928-82-8)

2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine, with the CAS number 1805928-82-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique trifluoromethyl and hydroxyl functional groups, which enhance its reactivity and potential applications. Researchers and industry professionals often search for 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine synthesis, properties, and applications, reflecting its growing importance in modern chemistry.

The molecular structure of 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine includes a pyridine ring substituted with an amino group at the 2-position, a hydroxyl group at the 5-position, and a trifluoromethyl group at the 4-position. This arrangement contributes to its distinct chemical behavior, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of pharmaceutical compounds, a topic frequently explored in drug discovery forums.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in medicinal chemistry and material science. For instance, 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine is investigated for its potential role in developing new therapeutic agents, particularly in areas like anti-inflammatory and antiviral drugs. These applications align with current trends in precision medicine and targeted drug delivery, topics that dominate scientific discussions and search engine queries.

From a synthetic perspective, the preparation of 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Researchers frequently inquire about optimized synthesis routes and scalability, as these factors are critical for industrial adoption. The compound's solubility, stability under various conditions, and purification methods are also common points of interest, reflecting the practical challenges faced in laboratory settings.

Beyond pharmaceuticals, 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine finds utility in agrochemical formulations, where its structural features contribute to the development of novel pesticides and herbicides. This aligns with the global push for sustainable agriculture and environmentally friendly solutions, topics that resonate with both academia and industry stakeholders. Searches related to green chemistry and fluorine in agrochemicals often intersect with discussions about this compound.

Analytical characterization of 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its intended applications. The compound's spectral data and chromatographic behavior are frequently requested by researchers, highlighting the need for accessible and accurate reference materials.

In summary, 2-Amino-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No. 1805928-82-8) is a versatile and highly functionalized pyridine derivative with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in the context of fluorine chemistry and drug design. As interest in specialty chemicals and custom synthesis continues to grow, this compound is poised to remain a key player in advanced chemical research and development.